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Compound of Interest

Compound Name: 4-Mercaptobenzonitrile

Cat. No.: B1349081

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4-Mercaptobenzonitrile (4-MBN). The information is compiled from various
safety data sheets (SDS) to ensure a thorough understanding of the potential hazards and the
necessary safety measures required when working with this compound.

Chemical Identification and Physical Properties

4-Mercaptobenzonitrile, also known as 4-cyanothiophenol, is an organic compound featuring
a benzene ring substituted with a thiol (-SH) group and a nitrile (-C=N) group.[1] This unique
structure allows for diverse reactivity and applications in fields such as materials science and
biochemistry.[1]
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Property Value Source
CAS Number 36801-01-1 [2][3]
Molecular Formula C7HsNS [21[31[4]
Molecular Weight 135.19 g/mol [21[31[5]
Physical Form Solid [41[6]
Melting Point 48-51 °C [6]
Boiling Point 118 °C [6]
Density 1.18 g/cm3 [6]
Purity Typically =98% [3114]

Hazard Identification and Classification

4-Mercaptobenzonitrile is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The primary
hazards are associated with acute toxicity, skin and eye irritation, and respiratory irritation.[1][7]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][7]

H315: Causes skin irritation.[1][7]

H319: Causes serious eye irritation.[1][7]

H335: May cause respiratory irritation.[1][7]

The following diagram illustrates the GHS classification and the corresponding precautionary
measures.
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Precautionary Statements
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GHS Hazards and Precautionary Statements for 4-Mercaptobenzonitrile.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure safety in the
laboratory.

Safe Handling:

» Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[7]

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves (e.qg.,
nitrile rubber), and eye/face protection (e.g., safety glasses with side-shields or goggles).[7]

[8]
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e Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke when using
this product.[7]

» General Precautions: Avoid contact with skin, eyes, and clothing.[7] Avoid breathing dust and
fumes.[7] Keep away from sources of ignition.[7]

Storage:
» Store in a tightly-closed container in a cool, dry, and well-ventilated area.[7]

o Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[9]
e Store locked up.[7]

The following workflow outlines the standard operating procedure for handling 4-

Mercaptobenzonitrile.
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Start: Prepare to Handle 4-MBN

Wear Appropriate PPE:
- Safety Glasses/Goggles
- Lab Coat
- Nitrile Gloves

Ensure Proper Ventilation:
Work in a Chemical Fume Hood

Handle with Care:
- Avoid creating dust
- Avoid contact with skin and eyes
- Keep away from ignition sources

Store Properly:
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from incompatible materials

Clean Up and Waste Disposal:
- Decontaminate work area
- Dispose of waste in a designated, labeled container

Personal Hygiene:
- Wash hands thoroughly
- Remove and launder contaminated clothing

End of Procedure

Click to download full resolution via product page

Standard Operating Procedure for Handling 4-Mercaptobenzonitrile.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1349081?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.

Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[7]

Immediately flush skin with running water for at
) least 15 minutes while removing contaminated
Skin Contact ) . . .
clothing and shoes. Obtain medical aid

immediately.[7]

Immediately flush open eyes with running water
Eye Contact for at least 15 minutes. Obtain medical aid

immediately.[7]

Do NOT induce vomiting without medical
) advice. Rinse mouth with water. Never give
Ingestion ] )
anything by mouth to an unconscious person.

Obtain medical aid immediately.[7]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Specific Hazards: During a fire, hazardous combustion gases or vapors may be formed,
including carbon oxides, nitrogen oxides, and hydrogen cyanide.[10]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[9][10]

Accidental Release Measures:

» Personal Precautions: Wear appropriate personal protective equipment.[7] Evacuate
personnel to safe areas.[8] Ensure adequate ventilation.[7]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, other waterways, or soil.[7]

o Containment and Cleaning Up: Vacuum, sweep up, or absorb with inert material and place

into a suitable disposal container.[7]

The decision tree below outlines the appropriate response to an accidental exposure.

Accidental Exposure to 4-MBN

What type of exposure?

Inhalation Ingestion

*

Move to fresh air. Immediately flush with water for at least 15 minutes. Immediately flush with water for at least 15 minutes. Do NOT induce vomiting.
If breathing is difficult, give oxygen. Remove contaminated clothing. Remove contact lenses if present. Rinse mouth with water.
S .

Seek medical attention. Seek medical attention. Seek medical attention. eek immediate medical attention

Eye Contact

Click to download full resolution via product page
First Aid Decision Tree for Accidental Exposure to 4-Mercaptobenzonitrile.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[7] Do not dispose of down the drain.

Toxicological Information

The toxicological properties of 4-Mercaptobenzonitrile have not been thoroughly investigated.
[8] The available data indicates that it is harmful if swallowed, causes skin and eye irritation,
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and may cause respiratory irritation.[1][7]

Toxicity Endpoint Classification/Data

Acute Oral Toxicity Harmful if swallowed (Category 4).[1][7]
Acute Dermal Toxicity May be harmful in contact with skin.[1]
Acute Inhalation Toxicity May cause respiratory irritation.[1][7]
Skin Corrosion/Irritation Causes skin irritation (Category 2).[1][7]

Causes serious eye irritation (Category 2A).[1]

[7]

Serious Eye Damage/Irritation

No component of this product present at levels
Carci - greater than or equal to 0.1% is identified as a
arcinogenicity ) ]
probable, possible or confirmed human

carcinogen by IARC.[8]

Note: This document is intended as a guide and is not a substitute for a comprehensive risk
assessment. Always refer to the most current Safety Data Sheet (SDS) for 4-
Mercaptobenzonitrile before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1349081#4-mercaptobenzonitrile-safety-data-sheet-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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